Cas no 2228355-46-0 (4,4-difluoro-1-(5-nitropyridin-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(5-nitropyridin-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228355-46-0
• MF: C₁₂H₁₂F₂N₂O₄
• MW: 286.231490135193
• CID: 6313889
• PubChem ID: 165706510
• Update Time: 2025-06-12

4,4-difluoro-1-(5-nitropyridin-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(5-nitropyridin-2-yl)cyclohexane-1-carboxylic acid
• EN300-1954728
• 2228355-46-0

• Inchi： 1S/C12H12F2N2O4/c13-12(14)5-3-11(4-6-12,10(17)18)9-2-1-8(7-15-9)16(19)20/h1-2,7H,3-6H2,(H,17,18)
• InChI Key： VGCXYRNVMIOCQG-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=CC(=CN=2)[N+](=O)[O-])CC1)F

Computed Properties

• Exact Mass: 286.07651319g/mol
• Monoisotopic Mass: 286.07651319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96Ų

Additional information on 4,4-difluoro-1-(5-nitropyridin-2-yl)cyclohexane-1-carboxylic acid

Recent Advances in the Study of 4,4-Difluoro-1-(5-nitropyridin-2-yl)cyclohexane-1-carboxylic Acid (CAS: 2228355-46-0)

The compound 4,4-difluoro-1-(5-nitropyridin-2-yl)cyclohexane-1-carboxylic acid (CAS: 2228355-46-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorocyclohexane and nitropyridine moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic properties.

One of the key findings in recent research is the role of this compound as a potent inhibitor of specific enzymatic targets involved in inflammatory pathways. In vitro studies have demonstrated its ability to selectively bind to and inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The presence of the difluorocyclohexane group has been hypothesized to enhance the compound's binding affinity and metabolic stability, making it a viable candidate for further preclinical development.

Another area of investigation has been the synthesis and scalability of 4,4-difluoro-1-(5-nitropyridin-2-yl)cyclohexane-1-carboxylic acid. Researchers have developed novel synthetic routes that improve yield and purity while reducing the environmental impact of the production process. These advancements are critical for transitioning the compound from laboratory-scale synthesis to industrial-scale manufacturing, ensuring its availability for future clinical trials.

Pharmacokinetic studies have also been conducted to assess the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that the compound exhibits favorable oral bioavailability and a relatively long half-life, which are desirable traits for an orally administered therapeutic agent. However, further studies are needed to address potential toxicity concerns and to optimize dosing regimens.

In addition to its therapeutic potential, 4,4-difluoro-1-(5-nitropyridin-2-yl)cyclohexane-1-carboxylic acid has been explored as a chemical probe for studying biological pathways. Its unique structural features make it a valuable tool for investigating the role of specific enzymes and receptors in disease models. This dual utility as both a therapeutic candidate and a research tool underscores its importance in the field.

Looking ahead, ongoing research aims to further characterize the compound's efficacy and safety in animal models, with the ultimate goal of advancing it to human clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into tangible medical benefits. The continued exploration of this compound highlights its potential to address unmet medical needs and contribute to the development of next-generation therapeutics.